Cas no 848242-88-6 (4-(N-Boc-amino)-1,6-heptanedioic Acid)

• Product Name: 4-(N-Boc-amino)-1,6-heptanedioic Acid
• CAS No: 848242-88-6
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 1828091
• PubChem ID: 77078466
• Update Time: 2024-12-09

4-(N-Boc-amino)-1,6-heptanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 848242-88-6
• BP-21536
• 4-{[(tert-butoxy)carbonyl]amino}heptanedioic acid
• 4-(N-boc-amino)-1,6-heptanedioicacid
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioic acid
• CS-0114559
• C70533
• EN300-1589787
• HY-140534
• 4-(N-Boc-amino)-1,6-heptanedioic acid
• SCHEMBL5691699
• 4-((Tert-butoxycarbonyl)amino)heptanedioic acid
• 4-(Boc-amino)heptanedioic Acid
• AKOS028112675
• SY389200
• MFCD23726631
• DB-166082
• 4-(N-Boc-amino)-1,6-heptanedioic Acid

• Inchi： 1S/C12H21NO6/c1-12(2,3)19-11(18)13-8(4-6-9(14)15)5-7-10(16)17/h8H,4-7H2,1-3H3,(H,13,18)(H,14,15)(H,16,17)
• InChI Key： CVMSTDAWIAVWJN-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.13688739g/mol
• Monoisotopic Mass: 275.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 113Ų